1,3-phenylene bis(3-aminobenzoate)

• IUPAC Name: [3-(3-aminobenzoyl)oxyphenyl] 3-aminobenzoate
• InChI: InChI=1S/C20H16N2O4/c21-15-6-1-4-13(10-15)19(23)25-17-8-3-9-18(12-17)26-20(24)14-5-2-7-16(22)11-14/h1-12H,21-22H2
• InChI Key: GWNRJFTZPSCRAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)OC2=CC(=CC=C2)OC(=O)C3=CC(=CC=C3)N
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

1,3-Phenylene bis(3-aminobenzoate) is a bifunctional aromatic ester featuring two 3-aminobenzoate groups linked via a 1,3-phenylene spacer. This compound serves as a critical monomer in polymer synthesis, particularly for polyetherimides and liquid crystalline materials, due to its reactive amino groups and rigid backbone . Its synthesis typically involves esterification reactions between 3-aminobenzoic acid derivatives and 1,3-phenylene diol, facilitated by acid catalysts such as polyphosphoric acid (PPA) . The 1,3-substitution pattern imparts a bent molecular geometry, influencing its physicochemical behavior and applications.

Comparison with Similar Compounds

1,3- vs. 1,4-Phenylene Isomers

The substitution pattern of the central phenylene spacer significantly impacts molecular geometry and material properties.

Property	1,3-Phenylene Bis(3-aminobenzoate)	1,4-Phenylene Bis(3-aminobenzoate)
Molecular Geometry	Bent configuration	Linear configuration
Mesophase Formation	Inhibits liquid crystal phases	Promotes ordered mesophases
Thermal Stability	Moderate (~250°C)	Higher (~300°C)
Polymer Reactivity	Lower crystallinity	Enhanced chain alignment

The bent structure of the 1,3-isomer disrupts linearity, reducing its ability to form liquid crystalline phases compared to the 1,4-analog . This geometric effect is critical in applications requiring anisotropic properties, such as display technologies.

Substituent Effects: Amino vs. Phthalimido Groups

Replacing the amino groups in 1,3-phenylene bis(3-aminobenzoate) with bulkier substituents alters polymerization efficiency and solubility.

Compound	Reactivity in Polyetherimide Synthesis	Solubility in Polar Solvents
1,3-Phenylene bis(3-aminobenzoate)	High (amine nucleophilicity)	Moderate (polar groups)
1,3-Bis(N-(4-chlorophthalimido)benzene	Slower (steric hindrance)	Low (rigid aromatic cores)

The amino groups in 1,3-phenylene bis(3-aminobenzoate) enhance reactivity with bisphenol salts, enabling efficient polycondensation . In contrast, phthalimido-substituted analogs exhibit slower kinetics due to steric constraints.